Cas no 1352906-43-4 (1,3oxazolo4,5-bpyridine-5-carboxylic acid)
1,3oxazolo4,5-bpyridine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Oxazolo[4,5-b]pyridine-5-carboxylic acid
- 1,3oxazolo4,5-bpyridine-5-carboxylic acid
-
- Inchi: 1S/C7H4N2O3/c10-7(11)4-1-2-5-6(9-4)8-3-12-5/h1-3H,(H,10,11)
- InChI Key: DRTYPAMVDUGLQJ-UHFFFAOYSA-N
- SMILES: C12N=COC1=CC=C(C(O)=O)N=2
1,3oxazolo4,5-bpyridine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM461343-100mg |
[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
1352906-43-4 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM461343-250mg |
[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
1352906-43-4 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM461343-500mg |
[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
1352906-43-4 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM461343-1g |
[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
1352906-43-4 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-155400-0.05g |
[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
1352906-43-4 | 86% | 0.05g |
$508.0 | 2023-05-01 | |
| Enamine | EN300-155400-0.1g |
[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
1352906-43-4 | 86% | 0.1g |
$663.0 | 2023-05-01 | |
| Enamine | EN300-155400-0.25g |
[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
1352906-43-4 | 86% | 0.25g |
$948.0 | 2023-05-01 | |
| Enamine | EN300-155400-0.5g |
[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
1352906-43-4 | 86% | 0.5g |
$1494.0 | 2023-05-01 | |
| Enamine | EN300-155400-1.0g |
[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
1352906-43-4 | 86% | 1g |
$1915.0 | 2023-05-01 | |
| Enamine | EN300-155400-2.5g |
[1,3]oxazolo[4,5-b]pyridine-5-carboxylic acid |
1352906-43-4 | 86% | 2.5g |
$3752.0 | 2023-05-01 |
1,3oxazolo4,5-bpyridine-5-carboxylic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 1,3oxazolo4,5-bpyridine-5-carboxylic acid
Introduction to 1,3-Oxazolo[4,5-b]pyridine-5-carboxylic Acid (CAS No. 1352906-43-4)
1,3-Oxazolo[4,5-b]pyridine-5-carboxylic acid (CAS No. 1352906-43-4) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of oxazolopyridines, which are known for their diverse biological activities and therapeutic potential.
The molecular formula of 1,3-oxazolo[4,5-b]pyridine-5-carboxylic acid is C9H6N2O2, and it has a molecular weight of 178.16 g/mol. The compound features a fused ring system consisting of an oxazole ring and a pyridine ring, with a carboxylic acid group attached to the pyridine moiety. This structural arrangement imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various chemical and biological studies.
In terms of its synthesis, 1,3-oxazolo[4,5-b]pyridine-5-carboxylic acid can be prepared through several routes. One common method involves the condensation of 2-amino-3-cyanopyridine with an appropriate carboxylic acid or its derivative under suitable conditions. This reaction typically proceeds via the formation of an intermediate imine, which then cyclizes to form the desired oxazolopyridine derivative. The versatility of this synthetic approach allows for the preparation of various substituted derivatives, which can be tailored for specific applications.
The biological activity of 1,3-oxazolo[4,5-b]pyridine-5-carboxylic acid has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable lead compound for drug development. For instance, studies have demonstrated that 1,3-oxazolo[4,5-b]pyridine-5-carboxylic acid and its derivatives can act as selective inhibitors of protein kinases, which are key regulators of cellular signaling pathways involved in cancer and inflammatory diseases.
In addition to its enzymatic inhibition properties, 1,3-oxazolo[4,5-b]pyridine-5-carboxylic acid has also shown promise as an anti-inflammatory agent. Preclinical studies have indicated that this compound can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. These findings suggest that 1,3-oxazolo[4,5-b]pyridine-5-carboxylic acid could be a potential therapeutic candidate for treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.
The pharmacokinetic properties of 1,3-oxazolo[4,5-b]pyridine-5-carboxylic acid have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and favorable metabolic stability in vitro. However, further optimization may be required to improve its pharmacokinetic profile for clinical applications.
In the context of drug discovery and development, 1,3-oxazolo[4,5-b]pyridine-5-carboxylic acid has been used as a starting point for the design and synthesis of more potent and selective analogs. Structure-activity relationship (SAR) studies have identified key structural features that contribute to the biological activity of this scaffold. For example, modifications at the carboxylic acid group or the substitution pattern on the pyridine ring can significantly enhance the potency and selectivity of these compounds.
The potential therapeutic applications of 1,3-oxazolo[4,5-b]pyridine-5-carboxylic acid extend beyond its use as a direct drug candidate. This compound can also serve as a valuable tool in chemical biology research to probe the function of specific protein targets and signaling pathways. By using this compound as a probe or inhibitor in cellular assays and animal models, researchers can gain insights into the mechanisms underlying various diseases and identify new therapeutic targets.
In conclusion, 1,3-Oxazolo[4,5-b]pyridine-5-carboxylic acid (CAS No. 1352906-43-4) is a versatile heterocyclic compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure and diverse biological activities make it an attractive lead compound for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.
1352906-43-4 (1,3oxazolo4,5-bpyridine-5-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)